4-(4-Chlorophenyl)-5-ethyl-1,3-thiazol-2-amine
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Description
4-(4-Chlorophenyl)-5-ethyl-1,3-thiazol-2-amine is a useful research compound. Its molecular formula is C11H11ClN2S and its molecular weight is 238.73. The purity is usually 95%.
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Scientific Research Applications
Quantum Chemical and Molecular Dynamics Studies
One study utilized quantum chemical and molecular dynamics simulations to predict the corrosion inhibition performances of thiazole derivatives, including 2-amino-4-(4-chlorophenyl)-thiazole, against corrosion of iron. This research indicates that these compounds can play a crucial role in protecting metals against corrosion, with their effectiveness supported by both theoretical and experimental data (Kaya et al., 2016).
Antimicrobial Agents
Another research focused on the synthesis of formazans from Mannich base derivatives of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, showcasing their potential as antimicrobial agents. These compounds demonstrated moderate activity against various pathogenic bacterial and fungal strains, highlighting their utility in developing new antimicrobial treatments (Sah et al., 2014).
Antiviral Activity
Research into 5-(4-chlorophenyl)-1,3,4-thiadiazole sulfonamides explored their synthesis and antiviral activity, particularly against the tobacco mosaic virus. This study underscores the potential of such compounds in creating antiviral drugs, with specific derivatives showing promising anti-tobacco mosaic virus activity (Chen et al., 2010).
Molluscicidal Properties
Thiazolo[5,4-d]pyrimidines, including derivatives of thiazole compounds, have been investigated for their molluscicidal properties. These compounds showed activity against snails, which are intermediate hosts of schistosomiasis, suggesting their application in controlling the spread of this parasitic disease (El-bayouki & Basyouni, 1988).
Drug Transport Systems
A novel system for drug transport using gold nanoparticles stabilized with β-cyclodextrin-2-amino-4-(4-chlorophenyl)thiazole complexes has been developed. This system aims to improve the delivery of thiazole drugs in therapy by enhancing their solubility and stability, demonstrating the compound's role in developing advanced drug delivery systems (Asela et al., 2017).
Properties
IUPAC Name |
4-(4-chlorophenyl)-5-ethyl-1,3-thiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2S/c1-2-9-10(14-11(13)15-9)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3,(H2,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHRVZSIATXAKGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=C(S1)N)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.